2-{2-[(2-Aminoethyl)amino]-5-nitrobenzene-1-sulfonyl}ethan-1-ol

• CAS No.: 105652-75-3
• Molecular Formula: C10H15N3O5S
• Molecular Weight: 289.31 g/mol
• IUPAC Name: 2-[2-(2-aminoethylamino)-5-nitrophenyl]sulfonylethanol
• InChI: InChI=1S/C10H15N3O5S/c11-3-4-12-9-2-1-8(13(15)16)7-10(9)19(17,18)6-5-14/h1-2,7,12,14H,3-6,11H2
• InChI Key: SMPHMIJKBLNKAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)CCO)NCCN

Description

2-{2-[(2-Aminoethyl)amino]-5-nitrobenzene-1-sulfonyl}ethan-1-ol is a useful research compound. Its molecular formula is C10H15N3O5S and its molecular weight is 289.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

132.85 g of 2-chloro-5-nitrophenyl hydroxyethyl sulfone are added at 65°-70° C. with stirring to 250 g of 1,2-diaminoethane in the course of 15 minutes, and the mixture is stirred at this temperature for a further 15 minutes. The reaction mixture is then allowed to cool down to room temperature with stirring and is poured onto 1 l of ice-water, and the product is isolated by filtration. This gives 139.6 g (2-β-aminoethylamino)-5-nitrophenyl hydroxyethyl sulfone having a melting point of 147° C. and a purity of >98%, which corresponds to a yield of 94.5% of theory, relative to starting 2-chloro-5-nitrophenyl hydroxyethyl sulfone.